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Compound of Interest

Compound Name: 2-Acetamido-5-nitropyridine

Cat. No.: B189021

An In-depth Technical Guide to 2-Acetamido-5-
nitropyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Acetamido-5-nitropyridine is a versatile chemical intermediate of significant interest in
pharmaceutical and agrochemical research.[1] Its molecular structure, featuring both nitro and
acetamido functional groups, makes it a valuable building block in the synthesis of more
complex, biologically active molecules.[1] This document provides a comprehensive overview
of the physical and chemical properties of 2-Acetamido-5-nitropyridine, detailed experimental
protocols for its synthesis, and a summary of its known applications.

Physical and Chemical Properties

2-Acetamido-5-nitropyridine is typically a gray or white to light yellow/orange crystalline
powder.[2][3] It is soluble in dimethylformamide.[3] A summary of its key physical and chemical
properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Acetamido-5-nitropyridine
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Property Value Source(s)
Molecular Formula C7H7N30s3 [21[41[5]
Molecular Weight 181.15 g/mol [2][41[5]
CAS Number 5093-64-1 [2][4][6]
Melting Point 199-203 °C [2][3][6]

Boiling Point (Predicted)

437.1 £30.0 °C

[2](3]

Density (Predicted)

1.419 + 0.06 g/cm?3

[2](3]

pKa (Predicted) 12.61 +0.70 [2][3]
Solid.[6] Gray Solid.[2] Powder

Appearance to crystal.[3] Yellow to brown [1][2]13][6]
crystalline powder.[1]

Amax 315 nm (in EtOH) [2][3]

Topological Polar Surface Area  87.8 A2 [4]

Hydrogen Bond Donor Count 1 [7]

Hydrogen Bond Acceptor

ydrog p 4 [7]
Count
Rotatable Bond Count 1 [7]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2-Acetamido-5-
nitropyridine.

e 1H NMR: Spectra are available for this compound.[8]
» |R: Infrared spectral data has been collected using both KBr and ATR-Neat techniques.[4]

e Raman: FT-Raman spectral data is also available.[4]
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Experimental Protocols

The synthesis of 2-Acetamido-5-nitropyridine is a multi-step process that is critical for its use
as an intermediate in further chemical synthesis.

Synthesis of 2-Acetamido-5-nitropyridine

This protocol describes a common method for the synthesis of 2-Acetamido-5-nitropyridine
starting from 2-aminopyridine.[9][10]

Step 1: Acetylation of 2-Aminopyridine to form 2-Acetamidopyridine

» Dissolve 2-aminopyridine in acetic anhydride solution.[9]

o Control the temperature to below 60°C as the reaction is exothermic.[9]
 Allow the reaction to proceed for approximately 1 to 2.5 hours.[9][10]

» Monitor the reaction completion using thin-layer chromatography (TLC).[9]

e Upon completion, pour the reaction mixture into ice water.[9]

o Extract the product, 2-acetamidopyridine, using ethyl acetate.[9]

Step 2: Nitration of 2-Acetamidopyridine to form 2-Acetamido-5-nitropyridine

e Slowly add the 2-acetamidopyridine from the previous step into a mixed acid solution of
fuming nitric acid and sulfuric acid.[9][10]

e Maintain the reaction temperature at approximately 60°C for about 2 hours.[10]

o Filter the resulting product to obtain 2-acetamido-5-nitropyridine.[9]
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Synthesis of 2-Acetamido-5-nitropyridine
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Caption: Synthetic workflow for 2-Acetamido-5-nitropyridine.

Applications in Research and Development

2-Acetamido-5-nitropyridine is a key starting material for the synthesis of other important
chemical entities, particularly 2-acetamido-5-aminopyridine, which has applications in the
pharmaceutical industry.[9] Its utility stems from the reactivity of its functional groups, allowing
for a variety of chemical transformations.[1]

Role as a Chemical Intermediate

The primary application of 2-Acetamido-5-nitropyridine is as an intermediate in organic
synthesis.[1] The nitro group can be reduced to an amine, providing a route to various
substituted aminopyridines.

Reduction to 2-Acetamido-5-aminopyridine:

o 2-Acetamido-5-nitropyridine is dissolved in a suitable solvent such as methanol or ethanol.
[91[10]
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+ A catalyst, for example, Pt/C or Pd/C, is added to the mixture.[9][10]

« The reduction is carried out at room temperature or elevated temperatures (e.g., 80°C) for
several hours.[9][10]

« After the reaction is complete, the catalyst is filtered off, and the solvent is evaporated to
yield 2-acetamido-5-aminopyridine.[9]

This transformation is a critical step in the synthesis of more complex molecules with potential
therapeutic applications.[1]

Role as a Chemical Intermediate

(Z-Acetamido-S-nitropyridine)

Reduction
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Caption: 2-Acetamido-5-nitropyridine as a synthetic intermediate.

Safety and Handling
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2-Acetamido-5-nitropyridine is classified as an irritant.[2] It is harmful if swallowed, causes
skin irritation, may cause an allergic skin reaction, causes serious eye damage, and may cause
respiratory irritation.[4] Appropriate personal protective equipment (PPE), including gloves, eye
protection, and respiratory protection, should be used when handling this compound. Store in
an inert atmosphere at room temperature.[3][6]

Conclusion

2-Acetamido-5-nitropyridine is a compound of considerable utility in synthetic organic
chemistry. Its well-defined physical and chemical properties, coupled with established synthetic
protocols, make it a reliable precursor for the development of novel compounds with potential
applications in the pharmaceutical and agrochemical industries. Further research into the
reactivity and applications of this molecule is likely to yield new and valuable chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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